Ethyl 4-oxo-5-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methylphenyl)-4-oxo-5-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C27H26N4O6S2/c1-3-37-27(34)23-21-16-38-25(22(21)26(33)31(29-23)19-10-6-17(2)7-11-19)28-24(32)18-8-12-20(13-9-18)39(35,36)30-14-4-5-15-30/h6-13,16H,3-5,14-15H2,1-2H3,(H,28,32)
• InChI Key: SPPHUWXCSQVBDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)C5=CC=C(C=C5)C
• Molecular Formula: C27H26N4O6S2
• Molecular Weight: 566.7 g/mol

Description

Ethyl 4-oxo-5-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C27H26N4O6S2 and its molecular weight is 566.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

Research in this area often focuses on the synthesis of pyridazine derivatives and related compounds, exploring novel synthetic routes and reactions. For example, Deeb et al. (1992) discussed the synthesis and reactions of pyridazine derivatives, including pyrrolo[2,3-c]pyridazines and furo[2,3-c]pyridazines, which are structurally related to the compound of interest. These studies highlight the versatility and potential applications of these compounds in creating new chemical entities with desired properties (Deeb et al., 1992).

Antioxidant Activity

Some research explores the antioxidant activities of compounds within this class. For instance, Zaki et al. (2017) reported on the synthesis, reactions, and antioxidant activity of 3-(pyrrol-1-yl)-4,6-dimethyl selenolo[2,3-b]pyridine derivatives, demonstrating the potential for these compounds in antioxidant applications. Such studies suggest avenues for developing novel antioxidants from structurally similar compounds (Zaki et al., 2017).

Heterocyclic Compound Synthesis

The synthesis and reactivity of heterocyclic compounds are a significant area of interest. Research by Moneam (2005) on the synthesis and reactions of new heterocyclic compounds related to pyrrolylthieno[2,3-d]pyrimidines and thieno[2,3-d][4,5-d]dipyrimidines showcases the complex reactions and potential pharmaceutical applications of these molecules. Such research is fundamental in drug discovery and development, hinting at the broader significance of studying compounds like Ethyl 4-oxo-5-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate (Moneam, 2005).